Vinylfluorosilane

• Molecular Formula: C2H3FSi
• Molecular Weight: 74.13 g/mol
• InChI: InChI=1S/C2H3FSi/c1-2-4-3/h2H,1H2
• InChI Key: ZQBONCUZGDEEHZ-UHFFFAOYSA-N
• Canonical SMILES: C=C[Si]F

Description

Vinylfluorosilane is an organosilicon compound characterized by the presence of a vinyl group (CH=CH2) and a fluorine atom attached to a silicon atom. This compound is notable for its unique chemical properties, which make it valuable in various industrial and scientific applications. This compound is primarily used in surface modification processes to impart hydrophobic and oleophobic properties to materials .

Preparation Methods

Synthetic Routes and Reaction Conditions: Vinylfluorosilane can be synthesized through several methods, including the reaction of vinylsilane with fluorinating agents. One common approach involves the use of tetra-n-butylammonium fluoride (TBAF) as a fluorine source. The reaction typically occurs under mild conditions and yields this compound with high regioselectivity .

Industrial Production Methods: Industrial production of this compound often involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and purification to remove any impurities and by-products .

Chemical Reactions Analysis

Types of Reactions: Vinylfluorosilane undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other functional groups using appropriate reagents.

Addition Reactions: The vinyl group can participate in addition reactions with electrophiles and nucleophiles.

Polymerization: this compound can undergo polymerization to form fluorinated polymers with unique properties.

Common Reagents and Conditions:

Fluorinating Agents: Tetra-n-butylammonium fluoride (TBAF), hydrogen fluoride (HF).

Catalysts: Cationic metal catalysts such as gold and copper complexes.

Solvents: Organic solvents like dichloromethane and tetrahydrofuran (THF).

Major Products:

Fluorinated Polymers: Formed through polymerization reactions.

Substituted Vinyl Compounds: Resulting from substitution reactions.

Scientific Research Applications

Vinylfluorosilane has a wide range of applications in scientific research, including:

Surface Modification: Used to create hydrophobic and oleophobic surfaces on materials such as glass, concrete, and textiles.

Coatings: Employed in the development of anti-graffiti and anti-fouling coatings.

Biomedical Research: Investigated for its potential use in drug delivery systems and as a component in biomedical devices.

Polymer Chemistry: Utilized in the synthesis of fluorinated polymers with unique mechanical and chemical properties.

Mechanism of Action

The mechanism of action of vinylfluorosilane involves its ability to form strong chemical bonds with substrates, resulting in the modification of surface properties. The vinyl group allows for polymerization and cross-linking reactions, while the fluorine atom imparts hydrophobic and oleophobic characteristics. These properties are achieved through the formation of stable silicon-fluorine and silicon-carbon bonds .

Comparison with Similar Compounds

Vinylfluorosilane can be compared with other similar compounds, such as:

Vinylsilane: Lacks the fluorine atom, resulting in different surface properties.

Fluoroalkylsilanes: Contain longer fluorinated chains, providing enhanced hydrophobicity and oleophobicity.

Vinylchlorosilane: Contains a chlorine atom instead of fluorine, leading to different reactivity and applications.

Uniqueness: this compound is unique due to the combination of the vinyl group and fluorine atom, which imparts a balance of reactivity and surface-modifying properties. This makes it particularly valuable in applications requiring both hydrophobicity and the ability to undergo further chemical modifications .